Cas no 36031-66-0 (Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI))

Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI) structure
36031-66-0 structure
Product name:Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI)
CAS No:36031-66-0
MF:C8H10Cl2NO3P
MW:270.049661159515
CID:305313
PubChem ID:118903

Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidic acid,ethyl-, mono(2,4-dichlorophenyl) ester (9CI)
    • 2,4-Dichlorophenyl hydrogen ethylphosphoramidate
    • phosphoramidic acid, N-ethyl-, mono(2,4-dichlorophenyl) ester
    • (2,4-dichlorophenoxy)-N-ethylphosphonamidic acid
    • 2,4-Dichlorophenyl hydrogen N-ethylphosphoramidate
    • 36031-66-0
    • DTXSID60957440
    • Phosphoramidic acid, ethyl-, 2,4-dichlorophenyl ester
    • Dowco 161
    • Inchi: InChI=1S/C8H10Cl2NO3P/c1-2-11-15(12,13)14-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3,(H2,11,12,13)
    • InChI Key: GBLGCYMBEGBLRD-UHFFFAOYSA-N
    • SMILES: CCNP(OC1=CC=C(Cl)C=C1Cl)(O)=O

Computed Properties

  • Exact Mass: 268.9777
  • Monoisotopic Mass: 268.9775356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.4200 (rough estimate)
  • Boiling Point: 167°C (rough estimate)
  • Refractive Index: 1.6140 (estimate)
  • PSA: 58.56

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